Ethyl 4-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H25N5O3S/c1-2-25-17(24)22-9-7-21(8-10-22)16(23)12-26-15-11-14(18-13-19-15)20-5-3-4-6-20/h11,13H,2-10,12H2,1H3
• InChI Key: HIVUTKVLOBYJEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC=NC(=C2)N3CCCC3
• Molecular Formula: C17H25N5O3S
• Molecular Weight: 379.5 g/mol

Description

The compound appears to contain several functional groups including a pyrrolidine ring, a pyrimidine ring, a thioacetyl group, and a piperazine ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s widely used in medicinal chemistry to obtain compounds for the treatment of human diseases. Pyrimidine is a six-membered ring with two nitrogen atoms, and it’s a key component of several important biomolecules like DNA and RNA.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The pyrrolidine and pyrimidine rings could be formed using various synthetic strategies, such as ring construction from different cyclic or acyclic precursors. The thioacetyl and piperazine groups could be introduced through functionalization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The pyrrolidine and pyrimidine rings would contribute to the three-dimensional structure of the molecule. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The pyrrolidine and pyrimidine rings could undergo various reactions depending on the substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine and pyrimidine rings could affect its solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Activity

• Ethyl 4-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate has demonstrated antimicrobial effects. Researchers have explored its potential as an antibacterial and antifungal agent. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it could interact with specific biological targets to exert its effects.

Future Directions

Future research could explore the potential applications of this compound, such as its use as a drug or a chemical intermediate. Further studies could also investigate its synthesis, properties, and mechanism of action in more detail.